N-benzyl-1,2,4-thiadiazol-5-amine

• IUPAC Name: N-benzyl-1,2,4-thiadiazol-5-amine
• InChI: InChI=1S/C9H9N3S/c1-2-4-8(5-3-1)6-10-9-11-7-12-13-9/h1-5,7H,6H2,(H,10,11,12)
• InChI Key: VDRVTZVYMUUUGZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC2=NC=NS2
• Molecular Formula: C9H9N3S
• Molecular Weight: 191.26 g/mol

Description

N-benzyl-1,2,4-thiadiazol-5-amine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a heterocyclic compound that contains a thiadiazole ring and an amine group.

Mechanism of Action

The mechanism of action of N-benzyl-1,2,4-thiadiazol-5-amine is not fully understood. However, studies have shown that it may act by inhibiting enzymes involved in various biological processes, such as DNA synthesis, protein synthesis, and cell division. It may also act by modulating the immune system and reducing inflammation.
Biochemical and Physiological Effects:
N-benzyl-1,2,4-thiadiazol-5-amine has been shown to have various biochemical and physiological effects. In animal studies, it has been found to reduce seizures, inhibit tumor growth, and reduce inflammation. It has also been shown to have antioxidant and antifungal properties.

Advantages and Limitations for Lab Experiments

One advantage of using N-benzyl-1,2,4-thiadiazol-5-amine in lab experiments is its potential as a multifunctional compound with various applications. Another advantage is its relatively simple synthesis method. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to optimize its use in different applications.

Future Directions

There are several future directions for research on N-benzyl-1,2,4-thiadiazol-5-amine. One direction is to further investigate its potential as an anticonvulsant, antitumor, and anti-inflammatory agent. Another direction is to explore its potential as a herbicide and fungicide in agriculture. Additionally, research could focus on optimizing its use as a corrosion inhibitor in material science. Finally, further studies are needed to understand its mechanism of action and to develop more efficient synthesis methods.
In conclusion, N-benzyl-1,2,4-thiadiazol-5-amine is a heterocyclic compound that has gained significant attention in scientific research due to its potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential as a multifunctional compound with various applications.

Synthesis Methods

N-benzyl-1,2,4-thiadiazol-5-amine can be synthesized using different methods, including the reaction of benzylamine and thiosemicarbazide in the presence of a catalyst. Another method involves the reaction of benzyl isothiocyanate with hydrazine hydrate and ammonium thiocyanate. The synthesis method used depends on the desired yield and purity of the compound.

Scientific Research Applications

N-benzyl-1,2,4-thiadiazol-5-amine has been investigated for its potential applications in various fields, including medicinal chemistry, agriculture, and material science. In medicinal chemistry, it has shown promising results as an anticonvulsant, antitumor, and anti-inflammatory agent. In agriculture, it has been studied for its potential as a herbicide and fungicide. In material science, it has been investigated for its potential use as a corrosion inhibitor.